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Compound of Interest

Compound Name: MMV019313

Cat. No.: B1677361 Get Quote

Application Notes and Protocols for MMV019313
For Researchers, Scientists, and Drug Development Professionals

These guidelines provide detailed procedures for the safe handling, storage, and disposal of

the potent, non-bisphosphonate inhibitor, MMV019313. Adherence to these protocols is critical

to ensure personnel safety and maintain the integrity of the compound for research

applications.

Compound Information
MMV019313 is a potent inhibitor of the Plasmodium falciparum farnesyl/geranylgeranyl

diphosphate synthase (FPPS/GGPPS), a key enzyme in isoprenoid biosynthesis. It is a drug-

like small molecule that conforms to Lipinski's rule of five and shows selective activity against

the parasite's enzyme over its human counterparts.
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Property Value Source

CAS Number 902630-14-2 GlpBio

Molecular Formula C₁₈H₁₇N₃O₂S MedChemExpress

Molecular Weight 355.42 g/mol MedChemExpress

Appearance Solid powder General

Solubility Soluble in DMSO MedChemExpress

Storage (Solid)

Room temperature in

continental US; may vary

elsewhere.

MedChemExpress

Storage (Stock Solution)
-80°C for up to 6 months;

-20°C for up to 1 month.[1]
MedChemExpress

Health and Safety Information
While a comprehensive toxicological profile for MMV019313 is not fully established, it should

be handled as a potent bioactive compound. Assume it is hazardous upon inhalation, ingestion,

and skin or eye contact.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory when handling MMV019313, especially in its

powdered form.[2][3][4][5][6]

Respiratory Protection: A NIOSH-approved respirator is essential to prevent inhalation of the

powder. For weighing and initial solution preparation, a powered air-purifying respirator

(PAPR) is recommended.[2][7] At a minimum, a well-fitted N95 respirator should be used.[7]

Eye and Face Protection: Chemical splash goggles and a face shield are required to protect

against splashes and airborne particles.[2][4][6]

Skin Protection: A lab coat, long pants, and closed-toe shoes are standard. For handling

larger quantities or during procedures with a high risk of contamination, a disposable Tyvek

suit is recommended.[6]
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Hand Protection: Double gloving with nitrile gloves is required.[4] Gloves should be

inspected for tears or holes before use and changed frequently, especially after direct

contact with the compound.

Experimental Protocols
Receiving and Storage

Upon receipt, visually inspect the container for any damage or leaks.

Log the compound into the laboratory inventory system, noting the date of receipt.

Store the solid compound according to the manufacturer's instructions, typically at room

temperature in a dry, well-ventilated area away from incompatible materials.[8][9][10][11][12]

For stock solutions, once prepared, aliquot into smaller volumes to avoid repeated freeze-

thaw cycles and store at -20°C for short-term use (up to 1 month) or -80°C for long-term

storage (up to 6 months).[1]

Preparation of Stock Solutions
This procedure should be performed in a chemical fume hood or a ventilated balance

enclosure to minimize inhalation exposure.[13]

Don all required PPE as outlined in section 2.1.

Carefully weigh the desired amount of MMV019313 powder.

Add the appropriate volume of dimethyl sulfoxide (DMSO) to achieve the desired stock

concentration.

Cap the vial securely and vortex or sonicate until the solid is completely dissolved.

Label the stock solution clearly with the compound name, concentration, solvent, date of

preparation, and storage conditions.

Aliquot the stock solution into smaller, single-use vials to prevent contamination and

degradation from multiple freeze-thaw cycles.
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Store the aliquots at the recommended temperature.[1]

Spill Cleanup Protocol
For Powder Spills:

Evacuate and Secure the Area: Immediately alert others in the vicinity and restrict access to

the spill area.

Don PPE: Put on the appropriate PPE, including respiratory protection.

Contain the Spill: Gently cover the spill with a damp paper towel or absorbent material to

prevent the powder from becoming airborne.[7] Do not use dry sweeping methods.[14]

Clean the Area: Carefully wipe up the contained powder with the damp absorbent material,

working from the outside of the spill inwards.

Decontaminate: Wipe the spill area with a suitable laboratory detergent and then with 70%

ethanol.

Dispose of Waste: All contaminated materials (absorbent pads, gloves, etc.) must be placed

in a sealed bag and disposed of as hazardous chemical waste according to institutional

guidelines.[15][16]

For Liquid Spills (Solutions):

Evacuate and Secure the Area: Alert others and restrict access.

Don PPE: Wear appropriate PPE.

Contain the Spill: Surround the spill with absorbent material to prevent it from spreading.

Absorb the Liquid: Cover the spill with an absorbent powder or pads.[15][16][17]

Collect the Waste: Once the liquid is absorbed, use a scoop or forceps to collect the material

and place it in a sealed, labeled hazardous waste container.[15][16]
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Decontaminate: Clean the spill area with a suitable laboratory detergent followed by 70%

ethanol.

Dispose of Waste: Dispose of all contaminated materials as hazardous chemical waste.
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Safe Handling Workflow for MMV019313

Receiving

Storage

Handling

Disposal

Receive Compound

Inspect for Damage

Log in Inventory

Store Solid at RT

Prepare Stock Solution in Fume Hood

Store Stock Solution at -20°C or -80°C

Don Appropriate PPE

Weigh Powder in Enclosure

Dissolve in DMSO

Use in Experiment

Decontaminate Glassware Dispose of Contaminated Waste as Hazardous

Click to download full resolution via product page

Caption: Workflow for the safe handling of MMV019313 from receipt to disposal.
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Spill Response Decision Tree for MMV019313

Spill Occurs

Evacuate and Secure Area

Is it a powder?

Is it a liquid?

No

Gently cover with damp absorbent material

Yes

Contain liquid with absorbent material

Don Full PPE (including respirator)

Wipe up contained powder

Collect all contaminated materials

Absorb liquid with pads or powder

Decontaminate spill area

Dispose of as hazardous waste

Click to download full resolution via product page

Caption: Decision-making process for handling a spill of MMV019313.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1677361#laboratory-guidelines-for-safe-handling-
and-storage-of-mmv019313]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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